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Compound of Interest

Compound Name: Basic Blue 41

Cat. No.: B037735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Basic Blue 41, also known as C.I. 11105 and Cationic Blue X-GRL, is a cationic azo dye with

the CAS number 12270-13-2.[1][2][3] It finds applications in various fields, including textile

dyeing and as a component in biological stains.[2][4][5] For scientific research and

development, understanding the commercial availability and purity of this dye is critical to

ensure the reliability and reproducibility of experimental results. This guide provides an in-depth

overview of the commercial sources and purity grades of Basic Blue 41.

Commercial Suppliers and Purity Specifications
Basic Blue 41 is available from a range of chemical suppliers, from large global distributors to

more specialized manufacturers. The purity of the commercially available dye can vary

significantly, and it is often specified as "dye content" or a strength percentage. The following

table summarizes the available information on commercial sources and their stated purity

grades.
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Supplier
Stated Purity /
Grade

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number

Sigma-Aldrich
Dye content,

40%
C20H26N4O6S2 482.57 12270-13-2[6]

S D International 98% C20H26N4O6S2 482.57 12270-13-2[3][4]

Alan Chemical
250% / 300%

Strength

C20H26N4O6S2

/

C21H27ClN4O3

S

482.57 / 450.98 12270-13-2[1]

MedchemExpres

s
93.46% Not Specified Not Specified Not Specified[7]

Biosynth Technical Grade Not Specified Not Specified 12270-13-2[5]

Alvan Sabet

Hamadan Co.
≥ 98% C20H26N4O6S2 Not Specified Not Specified[8]

Winchem

Industrial Co. Ltd
Not Specified Not Specified Not Specified 12270-13-2[9]

Shanghai

JONLN Reagent

Co., Ltd.

Not Specified Not Specified Not Specified 12270-13-2[9]

Hubei Jusheng

Technology

Co.,Ltd

Not Specified Not Specified Not Specified 12270-13-2[9]

Alfa Chemistry Not Specified Not Specified Not Specified 12270-13-2[9]

Shandong Xiya

Chemical Co.,

Ltd.

Not Specified Not Specified Not Specified 12270-13-2[9]

BOC Sciences Not Specified Not Specified Not Specified 12270-13-2[10]

Santa Cruz

Biotechnology
Not Specified C20H26N4O6S2 482.57 12270-13-2[2]
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Understanding Purity Grades
The purity of Basic Blue 41 is a critical parameter for its application in research. Different

grades are suitable for different purposes:

High Purity (e.g., ≥98%): This grade is essential for applications requiring high accuracy and

reproducibility, such as in analytical chemistry, quantitative biological staining, and as a

reference standard. The higher dye content minimizes interference from impurities.

Specified Dye Content (e.g., 40%): This grade, as offered by suppliers like Sigma-Aldrich,

indicates a known percentage of the active dye molecule in the solid powder. The remainder

consists of inert materials or byproducts from the synthesis. This grade is suitable for many

general laboratory applications where the exact concentration of the dye is determined by

spectrophotometry.

Strength (e.g., 250%, 300%): This designation is common in the textile industry and refers to

the relative dyeing strength of the product compared to a standard. It is less useful for

scientific applications where precise molar concentrations are required.

Technical Grade: This grade is typically used for industrial applications like textile dyeing

where high purity is not the primary concern. It may contain a significant level of impurities

and is generally not recommended for research purposes.

The following diagram illustrates the logical relationship between the different purity grades of

Basic Blue 41 and their typical applications.

Purity Grades of Basic Blue 41

Typical Applications

High Purity (e.g., ≥98%)

Analytical Standards
Quantitative Biology

Specified Dye Content (e.g., 40%)

General Research
Staining Protocols

Strength (e.g., 250%)

Textile & Industrial Dyeing

Technical Grade

Non-critical Applications
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Purity Grades and Applications of Basic Blue 41

Experimental Protocols: Determination of Basic
Blue 41 Concentration
For research applications, it is often necessary to prepare solutions of Basic Blue 41 with a

precise concentration. The following protocol outlines a general method for preparing a stock

solution and determining its concentration using UV-Vis spectrophotometry.

1. Preparation of a Stock Solution:

Materials: Basic Blue 41 powder, distilled or deionized water, volumetric flasks, analytical

balance.

Procedure:

Accurately weigh a specific amount of Basic Blue 41 powder.

Dissolve the powder in a small amount of distilled water in a beaker.

Transfer the solution to a volumetric flask of a known volume.

Rinse the beaker with distilled water and add the rinsing to the volumetric flask to ensure

all the dye is transferred.

Fill the volumetric flask to the mark with distilled water and mix thoroughly to ensure a

homogeneous solution. A stock solution with a concentration of 1000 mg/L is commonly

prepared for experimental work.[8]

2. Determination of Concentration by UV-Vis Spectrophotometry:

Principle: The concentration of a dye in a solution can be determined by measuring its

absorbance at its wavelength of maximum absorbance (λmax) and using the Beer-Lambert

law. The λmax for Basic Blue 41 is approximately 617 nm.[6][11]

Procedure:
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Prepare a series of standard solutions of Basic Blue 41 with known concentrations by

diluting the stock solution.

Measure the absorbance of each standard solution at 617 nm using a UV-Vis

spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Measure the absorbance of the unknown Basic Blue 41 solution at 617 nm.

Determine the concentration of the unknown solution by interpolating its absorbance value

on the calibration curve.

This protocol is a fundamental procedure in studies involving Basic Blue 41, such as in

adsorption experiments where the removal of the dye from an aqueous solution is quantified.[8]

The following workflow diagram illustrates the process of preparing and standardizing a Basic
Blue 41 solution for experimental use.

Solution Preparation Concentration Determination

Weigh Basic Blue 41 Dissolve in Water Transfer to Volumetric Flask Dilute to Volume Prepare Standard Solutions Measure Absorbance at 617 nm Plot Calibration Curve Determine Concentration of Unknown
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Workflow for Preparing and Standardizing Basic Blue 41 Solutions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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